N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-3-methoxybenzamide

• IUPAC Name: N-[(2-chlorophenyl)-(2-hydroxynaphthalen-1-yl)methyl]-3-methoxybenzamide
• InChI: InChI=1S/C25H20ClNO3/c1-30-18-9-6-8-17(15-18)25(29)27-24(20-11-4-5-12-21(20)26)23-19-10-3-2-7-16(19)13-14-22(23)28/h2-15,24,28H,1H3,(H,27,29)
• InChI Key: HLYWOINQHAUFTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(C2=CC=CC=C2Cl)C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C25H20ClNO3
• Molecular Weight: 417.9 g/mol

Description

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-3-methoxybenzamide, also known as SCH 23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-3-methoxybenzamide 23390 works by selectively blocking the dopamine D1 receptor, which is involved in the regulation of motor function, reward, and cognition. By blocking this receptor, this compound 23390 can modulate the activity of dopaminergic neurons in the brain, leading to changes in behavior and physiology.
Biochemical and Physiological Effects:
This compound 23390 has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release, the regulation of cyclic AMP signaling, and the modulation of ion channel activity. It has also been shown to affect various behavioral processes, such as locomotion, reward, and learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-3-methoxybenzamide 23390 in lab experiments is its selectivity for the dopamine D1 receptor, which allows for more precise manipulation of dopaminergic signaling pathways. However, it is important to note that this compound 23390 may have off-target effects on other receptors or signaling pathways, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-3-methoxybenzamide 23390, including the development of more selective and potent dopamine D1 receptor antagonists, the exploration of its potential therapeutic applications in neurological and psychiatric disorders, and the investigation of its effects on other signaling pathways and physiological processes. Additionally, more research is needed to fully understand the mechanisms underlying the behavioral and physiological effects of this compound 23390.

Scientific Research Applications

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-3-methoxybenzamide 23390 has been widely used in scientific research as a tool to study the role of dopamine D1 receptors in various physiological and behavioral processes. It has been shown to have potential applications in the treatment of neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and addiction.